![molecular formula C25H25FN2O4 B2472928 1-(3-Fluorophenyl)-7-methyl-2-(3-morpholinopropyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione CAS No. 893350-31-7](/img/structure/B2472928.png)
1-(3-Fluorophenyl)-7-methyl-2-(3-morpholinopropyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
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Description
1-(3-Fluorophenyl)-7-methyl-2-(3-morpholinopropyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C25H25FN2O4 and its molecular weight is 436.483. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antimicrobial Activities
Derivatives similar to the chemical structure of interest have been synthesized and tested for their biological activities. These compounds have shown good cytotoxic activities against certain cancer cell lines, as well as significant antibacterial activity. They also demonstrated inhibitory action against acetylcholinesterase and human carbonic anhydrase I and II, suggesting potential applications in treating diseases related to these enzymes (Kocyigit et al., 2018).
Corrosion Inhibition
Some pyrrole-2,5-dione derivatives have been studied for their role as corrosion inhibitors for carbon steel in hydrochloric acid, indicating the compound's potential use in industrial applications to prevent metal corrosion. These derivatives were found to be effective in increasing corrosion resistance, suggesting a promising application for related compounds in corrosion protection technologies (Zarrouk et al., 2015).
Optical and Electrochemical Properties
Derivatives of pyrrolo[3,4-c]pyrrole have been explored for their absorption and fluorescence characteristics, showing potential applications in the development of photoluminescent materials and organic electronic devices. These compounds exhibit strong photoluminescence and could be used in the manufacturing of organic light-emitting diodes (OLEDs) or as part of photovoltaic systems (Lun̆ák et al., 2011).
Sensor Applications
Compounds with similar structures have been utilized as fluoride ion receptors, exhibiting significant color changes upon binding to fluoride ions. This property can be harnessed in developing sensors for detecting fluoride ion levels in various environmental and biological samples, showcasing the versatility of this chemical framework in sensor technology (Ghosh et al., 2004).
properties
IUPAC Name |
1-(3-fluorophenyl)-7-methyl-2-(3-morpholin-4-ylpropyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25FN2O4/c1-16-6-7-20-19(14-16)23(29)21-22(17-4-2-5-18(26)15-17)28(25(30)24(21)32-20)9-3-8-27-10-12-31-13-11-27/h2,4-7,14-15,22H,3,8-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEOPDIWJUYGXEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)CCCN4CCOCC4)C5=CC(=CC=C5)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25FN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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